Cas no 52705-93-8 (ginsenoside rd)

Ginsenoside Rd is a bioactive saponin compound derived from Panax ginseng, belonging to the protopanaxadiol (PPD) group of ginsenosides. It exhibits notable pharmacological properties, including neuroprotective, anti-inflammatory, and antioxidant effects. Research suggests its potential in modulating cellular pathways related to oxidative stress and inflammation, making it a subject of interest in neurodegenerative and cardiovascular studies. Ginsenoside Rd is characterized by its stability and relatively high bioavailability compared to other ginsenosides, enhancing its therapeutic applicability. Its molecular structure, C48H82O18, contributes to its selective interactions with biological targets. The compound is commonly utilized in pharmaceutical and nutraceutical research for its promising bioactivity.

ginsenoside rd structure

Product Name:ginsenoside rd

CAS No:52705-93-8

MF:C₄₈H₈₂O₁₈

MW:947.153897762299

MDL:MFCD00799993

CID:56296

PubChem ID:11679800

Update Time:2025-10-19

ginsenoside rd Chemical and Physical Properties

Names and Identifiers

- ginsenoside rd
- GINSENOSIDE Rd(AS) PrintBack
- GINSENOSIDE Rd(P) PrintBack
- Gypenoside VIII
- GINSENOOSIDERD
- ginsenoside--Rd standard
- Herba Gynostemmatis Pentaphylli
- (3β,12β)-20-(β-D-Glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside
- 2-O-β-Glucopyranosyl-(3β,12β)-20-β-D-glucopyranosyloxy-12-hydroxydammar-24-en-3-yl-β-D-glucopyranoside
- 2-O-beta-D-Glucopyranosyl-(3beta,12beta)-20-(beta-D-glucopyranosyloxy)-12-hydroxydammara-24-en-3-yl-beta-D-glucopyranoside
- EINECS 258-118-5
- (GS)-Rd
- G-Rd
- CS-3839
- beta-D-Glucopyranoside, (3-beta,12-beta)-20-(beta-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-
- UNII-WB232T95AV
- HY-N0043
- AKOS037514671
- (3beta,12beta)-20-(beta-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- (3beta,12beta,20S)-20-((beta-D-glucopyranosyl)oxy)-3-((beta-D-glucopyranosyl-(1->2)-beta-D-glucopyranosyl)oxy)dammar-24-en-12-ol
- beta-D-Glucopyranoside, (3beta,12beta)-20-(beta-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-
- Sanchinoside Rd
- s3931
- HMS3885A14
- RLDVZILFNVRJTL-IWFVLDDISA-N
- 3-O-(beta-D-glucopyranosyl-(1->2)-beta-D-glucopyranosyl)-20-O-beta-D-glucopyranosyl-20(S)-protopanaxadiol
- WB232T95AV
- Chikusetsusaponin FK7
- GINSENOSIDE RD [INCI]
- (3beta,12beta,20S)-20-[(beta-D-glucopyranosyl)oxy]-3-[(beta-D-glucopyranosyl-(1->2)-beta-D-glucopyranosyl)oxy]dammar-24-en-12-ol
- 52705-93-8
- b-D-Glucopyranoside,(3b,12b)-20-(b-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl2-O-b-D-glucopyranosyl-
- CHEMBL473659
- SCHEMBL669260
- G0550
- Q27136471
- GINSENOSIDE RD (CONSTITUENT OF AMERICAN GINSENG, ASIAN GINSENG, AND TIENCHI GINSENG) [DSC]
- Panaxoside Rd
- DTXSID301031221
- CHEBI:67988
- (20S)-ginsenoside Rd
- CCG-270588
- C20725
- GINSENOSIDE RD (CONSTITUENT OF AMERICAN GINSENG, ASIAN GINSENG, AND TIENCHI GINSENG)
- BDBM50317539
- GS-Rd
- .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,12.BETA.)-20-(.BETA.-D-GLUCOPYRANOSYLOXY)-12-HYDROXYDAMMAR-24-EN-3-YL 2-O-.BETA.-D-GLUCOPYRANOSYL-
- FT-0626703
- NS00018047
- 1ST40199
- NCGC00522501-01
- Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[β-D-Glucopyranosyl-(1->2)-β-D-glucopyranoside], 20-O-β-D-glucopyranoside
- MDL： MFCD00799993
- Inchi： 1S/C48H82O18/c1-22(2)10-9-14-48(8,66-42-39(60)36(57)33(54)26(20-50)62-42)23-11-16-47(7)31(23)24(52)18-29-45(5)15-13-30(44(3,4)28(45)12-17-46(29,47)6)64-43-40(37(58)34(55)27(21-51)63-43)65-41-38(59)35(56)32(53)25(19-49)61-41/h10,23-43,49-60H,9,11-21H2,1-8H3/t23-,24+,25+,26+,27+,28-,29+,30-,31-,32+,33+,34+,35-,36-,37-,38+,39+,40+,41-,42-,43-,45-,46+,47+,48-/m0/s1
- InChI Key： RLDVZILFNVRJTL-IWFVLDDISA-N
- SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@@]2(C)[C@]2(C)CC[C@H]([C@](C)(CC/C=C(\C)/C)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

Exact Mass: 946.55000
Monoisotopic Mass: 946.550116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 66
Rotatable Bond Count: 13
Complexity: 1670
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 21
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: Not determined
XLogP3: 2.4
Topological Polar Surface Area: 298

Experimental Properties

Color/Form: Powder
Density: 1.3700
Melting Point: No data available
Boiling Point: 1020.4℃/760mmHg
Flash Point: 568.0±34.3 °C
Refractive Index: 1.61
Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (105.58 mm) * "≥" means soluble, but saturation unknown
PSA: 298.14000
LogP: -0.02680

ginsenoside rd Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S2-S45
RTECS：LZ5858000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22
Safety Term：S2-S45

ginsenoside rd Customs Data

HS CODE：29389090

ginsenoside rd Pricemore >>

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ginsenoside rd Production Method

Production Method 1

68406-26-8

52705-93-8

39262-14-1

80321-63-7

62025-49-4

80325-22-0

Reaction Conditions

1.1 Catalysts: Ginsenoside glycosidase Solvents: Water ; 120 min, pH 5.0, 45 °C
1.2 Reagents: 1-Butanol Solvents: Water

Reference

Biotransformation pathway and kinetics of the hydrolysis of the 3-O- and 20-O-multi-glucosides of PPD-type ginsenosides by ginsenosidase type I

Liu, Chunying; et al, Process Biochemistry (Oxford, 2014, 49(5), 813-820

Production Method 2

41753-43-9

52705-93-8

110261-98-8

39262-14-1

62025-49-4

80321-69-3

Reaction Conditions

1.1 Catalysts: Ginsenoside glycosidase Solvents: Water ; 100 min, pH 5.0, 45 °C
1.2 Reagents: 1-Butanol Solvents: Water

Reference

Biotransformation pathway and kinetics of the hydrolysis of the 3-O- and 20-O-multi-glucosides of PPD-type ginsenosides by ginsenosidase type I

Liu, Chunying; et al, Process Biochemistry (Oxford, 2014, 49(5), 813-820

Production Method 3

41753-43-9

52705-93-8

39262-14-1

62025-49-4

80321-69-3

30636-90-9

Reaction Conditions

1.1 Reagents: (+)-Lactose Catalysts: Glucosidase, β- Solvents: Water ; 72 h, 37 °C

Reference

Enzymatic transformation of ginsenoside Rb1 by Lactobacillus pentosus strain 6105 from Kimchi

Kim, Se-Hwa; et al, Journal of Ginseng Research, 2012, 36(3), 291-297

ginsenoside rd Raw materials

ginsenoside rd Preparation Products

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Order Number:A829210

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Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:10

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(CAS:52705-93-8)Ginsenoside Rd

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Hubei Cuiyuan Biotechnology Co.,Ltd

(CAS:52705-93-8)GinsenosideRd

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Quantity:5mg/20mg/50mg

Price ($):Inquiry